Cas no 1935318-54-9 (prop-2-yne-1-sulfonyl fluoride)

Prop-2-yne-1-sulfonyl fluoride is a versatile sulfonyl fluoride derivative featuring a terminal alkyne functional group. This compound is particularly valuable in click chemistry applications, where its sulfonyl fluoride moiety enables selective and efficient covalent modification of proteins, peptides, and other biomolecules under mild conditions. The alkyne group further allows for subsequent bioorthogonal reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating modular conjugation strategies. Its reactivity with nucleophilic residues, such as serine and tyrosine, makes it useful for activity-based protein profiling (ABPP) and covalent inhibitor development. The compound’s stability and selectivity render it a practical tool for chemical biology and medicinal chemistry research.

prop-2-yne-1-sulfonyl fluoride structure

1935318-54-9 structure

Product Name:prop-2-yne-1-sulfonyl fluoride

CAS No:1935318-54-9

MF:C₃H₃FO₂S

MW:122.118123292923

CID:5182425

PubChem ID:117624474

Update Time:2025-06-07

prop-2-yne-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- 2-Propyne-1-sulfonyl fluoride
- prop-2-yne-1-sulfonyl fluoride
- Inchi： 1S/C3H3FO2S/c1-2-3-7(4,5)6/h1H,3H2
- InChI Key： GFFFUKFVYFHSEC-UHFFFAOYSA-N
- SMILES： C(S(F)(=O)=O)C#C

prop-2-yne-1-sulfonyl fluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-140774-0.05g	prop-2-yne-1-sulfonyl fluoride	1935318-54-9	0.05g	$229.0	2023-02-15
Enamine	EN300-140774-0.1g	prop-2-yne-1-sulfonyl fluoride	1935318-54-9	0.1g	$342.0	2023-02-15
Enamine	EN300-140774-0.25g	prop-2-yne-1-sulfonyl fluoride	1935318-54-9	0.25g	$487.0	2023-02-15
Enamine	EN300-140774-0.5g	prop-2-yne-1-sulfonyl fluoride	1935318-54-9	0.5g	$768.0	2023-02-15
Enamine	EN300-140774-1.0g	prop-2-yne-1-sulfonyl fluoride	1935318-54-9	1g	$0.0	2023-06-07
Enamine	EN300-140774-2.5g	prop-2-yne-1-sulfonyl fluoride	1935318-54-9	2.5g	$1931.0	2023-02-15
Enamine	EN300-140774-5.0g	prop-2-yne-1-sulfonyl fluoride	1935318-54-9	5.0g	$2858.0	2023-02-15
Enamine	EN300-140774-10.0g	prop-2-yne-1-sulfonyl fluoride	1935318-54-9	10.0g	$4236.0	2023-02-15
Enamine	EN300-140774-50mg	prop-2-yne-1-sulfonyl fluoride	1935318-54-9	50mg	$229.0	2023-09-30
Enamine	EN300-140774-100mg	prop-2-yne-1-sulfonyl fluoride	1935318-54-9	100mg	$342.0	2023-09-30